2-Amino-6-(isopropylamino)benzonitrile

• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 2-amino-6-(propan-2-ylamino)benzonitrile
• InChI: InChI=1S/C10H13N3/c1-7(2)13-10-5-3-4-9(12)8(10)6-11/h3-5,7,13H,12H2,1-2H3
• InChI Key: YQVNQJXHJBETGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=CC=CC(=C1C#N)N

Description

2-Amino-6-(isopropylamino)benzonitrile is a useful research compound. Its molecular formula is C10H13N3 and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(isopropylamino)-6-nitrobenzonitrile (Example 90c) (0.21 g, 1.02 mmol) in MeOH (9 mL) was added concentrated HCl (2 mL). Then Fe (0.17 g, 3.07 mmol) was added portionwise, and the reaction mixture was refluxed at 90° C. for 15 minutes. After cooling to room temperature, dilution with H2O (50 mL) and extraction with DCM (3×50 mL), the combined organic phases were washed with brine, dried over MgSO4 and the solvents were evaporated to give 2-amino-6-(isopropylamino)benzonitrile (0.19 g, 100%) as a brown oil which was used in the next step without any further purification. MS 176 (MH+).